4-(Dodecylamino)-4-oxoisocrotonic acid

• CAS: 52492-69-0
• Synonyms: dodecylmaleamic acid; N-dodecyl maleamic acid
• Molecular Formula: C16H29NO3
• Molecular Weight: 283.41 g/mol
• SMILES: CCCCCCCCCCCCNC(=O)C=CC(=O)O
• InChI: InChI=1S/C16H29NO3/c1-2-3-4-5-6-7-8-9-10-11-14-17-15(18)12-13-16(19)20/h12-13H,2-11,14H2,1H3,(H,17,18)(H,19,20)/b13-12-
• InChIKey: OEWYPDFKPCJYMS-UHFFFAOYSA-N

4-(Dodecylamino)-4-oxoisocrotonic acid (syn. dodecylmaleamic acid, N-dodecyl maleamic acid) is a C12-alkyl maleamic acid derivative with the IUPAC name (Z)-4-(dodecylamino)-4-oxobut-2-enoic acid, molecular formula C16H29NO3, and molecular weight 283.41 g mol⁻¹.

4-(Dodecylamino)-4-oxoisocrotonic acid (CAS 52492-69-0): Core Identity, Physicochemical Profile, and Monomer Classification

4-(Dodecylamino)-4-oxoisocrotonic acid (syn. dodecylmaleamic acid, N-dodecyl maleamic acid) is a C12-alkyl maleamic acid derivative with the IUPAC name (Z)-4-(dodecylamino)-4-oxobut-2-enoic acid, molecular formula C16H29NO3, and molecular weight 283.41 g mol⁻¹ [1]. It features a polar maleamic acid head group, a 12-carbon hydrophobic tail, and a Z-configured olefinic bond that confers conformational rigidity. The compound is classified as an anionic surfactant precursor and a vinyl‐type adhesive monomer [2]. Predicted physicochemical properties include a density of 0.988 g cm⁻³, boiling point of 463.4 °C at 760 mmHg, and a LogP of approximately 4.06–4.87, indicating pronounced hydrophobicity balanced by an ionizable carboxylic acid (PSA 66.4 Ų) .

✓

Anionic surfactant precursor for micellar templating and emulsion polymerization studies

✓

Vinyl-type adhesive co-monomer for pressure-sensitive copolymer formulations

✓

Conformationally restricted Z-olefinic spacer provides distinct self-assembly vs. saturated analogs

• [1] MeSH Supplementary Concept Data: dodecylmaleamic acid. Unique ID C036575. Registry Number 52492-69-0. National Library of Medicine, 2024. View Source
• [2] Heskel, N.S., Samour, C.M., Storrs, F.J. Allergic contact dermatitis from dodecyl maleamic acid in Curad adhesive plastic bandages. J. Am. Acad. Dermatol. 1982, 7(6), 747–751. View Source

Why 4-(Dodecylamino)-4-oxoisocrotonic acid Cannot Be Generically Substituted by Other N-Alkyl Maleamic Acids or Simple Fatty Acid Surfactants

Although a range of N-alkyl maleamic acids (C6–C18) share the same maleamic acid head group, their micellar, mesomorphic, and adhesive properties diverge sharply as a function of chain length and double-bond geometry. Even the closest saturated analog—N-dodecylsuccinamic acid—differs fundamentally because the Z-olefinic bond in 4-(dodecylamino)-4-oxoisocrotonic acid restricts rotational freedom, alters head-group polarity, and shifts the hydrophilic–lipophilic balance (HLB) relative to the fully saturated backbone [1]. This structural feature directly modifies critical micelle concentration (CMC), vesicle-forming propensity, and copolymer viscosity in adhesive formulations, making simple one-to-one substitution unreliable for both surfactant and adhesive monomer applications [2][3].

Risk

Saturated N-dodecylsuccinamic acid lacks the Z-olefin; shifts HLB, CMC, and vesicle-forming propensity; adhesive viscosity may not match.

Risk

Different N-alkyl chain lengths (C6–C18) alter hydrophobic balance, micellar size, and thermotropic behavior; performance thresholds likely to diverge.

Risk

Simple fatty acid surfactants cannot replace the maleamic acid head group for copolymerization or specific hydrogen-bonded lamellar structures.

• [1] Malliaris, A., Paleos, C.M., Dais, P. Effect of functionalization on aggregational and organizational characteristics of the sodium salts of N-dodecylsuccinamic and N-dodecylmaleamic acids. J. Phys. Chem. 1987, 91(5), 1149–1152. View Source
• [2] Paleos, C.M. et al. Thermotropic-like Character and Vesicular Aggregation of N,N' Didodecyl Succinamic and Maleamic Acids. Mol. Cryst. Liq. Cryst. 1985. View Source
• [3] Ex parte KONRAD et al. Appeal No. 95-2269, Application No. 08/047,159. U.S. Board of Patent Appeals and Interferences (1998). View Source

Quantitative Differentiation Evidence for 4-(Dodecylamino)-4-oxoisocrotonic acid vs. Comparator N-Alkyl Maleamic Acids and Surfactants

Micellar Parameter Shifts: Sodium Salt CMC and Aggregation Number vs. N-Dodecylsuccinamic Acid Sodium Salt

The sodium salt of 4-(dodecylamino)-4-oxoisocrotonic acid (Na‐NDM) exhibits a measurably different micellar profile compared to the sodium salt of its saturated analog, N-dodecylsuccinamic acid (Na‐NDS). The presence of the Z‐olefinic bond in Na‐NDM increases head-group polarity and reduces hydrocarbon-chain flexibility, shifting both the critical micelle concentration (CMC) and the aggregation number (Nagg) determined by static and dynamic fluorescence methods [1]. The study provides direct comparative data for the two sodium salts under identical conditions.

Micellar CMC & Nagg

Head-to-head

Na-NDM exhibits altered CMC and aggregation number vs. saturated Na-NDS due to Z-olefinic rigidity.

CMC shift impacts formulation efficiency and solubilization capacity.

Tabulated data in source; refer for exact values.

Evidence Dimension	Critical micelle concentration (CMC) and micelle aggregation number (Nagg)
Target Compound Data	Sodium salt of 4-(dodecylamino)-4-oxoisocrotonic acid (Na‐NDM): CMC and Nagg reported; the rigid Z-olefinic spacer reduces packing efficiency relative to the flexible saturated analog.
Comparator Or Baseline	Sodium salt of N-dodecylsuccinamic acid (Na‐NDS): higher conformational freedom leads to distinct CMC and Nagg values under the same conditions.
Quantified Difference	Quantitative CMC and Nagg values tabulated in the original paper; direction of shift: Na‐NDM shows altered (generally higher) CMC and modified aggregation number due to geometric constraints imposed by the double bond.
Conditions	Aqueous solution; static and dynamic fluorescence quenching; ambient temperature; surfactant concentration above CMC.

Why This Matters

For surfactant procurement, the CMC shift determines the concentration at which micelles form, directly impacting formulation efficiency, solubilization capacity, and cost-in-use relative to the saturated analog.

• [1] Malliaris, A., Paleos, C.M., Dais, P. Effect of functionalization on aggregational and organizational characteristics of the sodium salts of N-dodecylsuccinamic and N-dodecylmaleamic acids. J. Phys. Chem. 1987, 91(5), 1149–1152. View Source

Thermotropic Mesophase Behavior: Clearing Temperature and Enthalpy vs. N,N′-Didodecyl Succinamic Acid

The N,N′-didodecyl derivative of 4-(dodecylamino)-4-oxoisocrotonic acid (i.e., didodecyl maleamic acid) exhibits thermotropic liquid-crystalline behavior with a clearing temperature and transition enthalpy that differ from those of the corresponding N,N′-didodecyl succinamic acid. Optical microscopy and differential scanning calorimetry (DSC) reveal that the Z-olefinic bond in the maleamic acid dimer stiffens the lamellar structure, altering the melting and clearing transitions [1].

Thermotropic Clearing

Head-to-head

Didodecyl maleamic acid shows distinct clearing temperature (Tc) and enthalpy (ΔH) vs. succinamic analog.

Thermal operating window differs for liquid-crystalline applications.

Exact Tc/ΔH values reported in original DSC study.

Evidence Dimension	Thermotropic clearing temperature and phase-transition enthalpy
Target Compound Data	N,N′-Didodecyl maleamic acid: clearing temperature (Tc) and enthalpy (ΔH) as measured by DSC; rigid Z-olefinic spacer produces a lamellar thickness equal to the dimer length.
Comparator Or Baseline	N,N′-Didodecyl succinamic acid: flexible saturated spacer results in different Tc and ΔH values.
Quantified Difference	Exact Tc and ΔH values provided in the original paper; the maleamic acid derivative shows a distinct thermotropic mesophase stability window compared to the succinamic analog.
Conditions	Bulk material; heating/cooling ramps; polarizing optical microscopy and DSC.

Why This Matters

In applications requiring thermotropic liquid-crystalline phases (e.g., optical films, temperature-responsive materials), the clearing temperature defines the operating temperature range; selecting the maleamic over the succinamic derivative provides a different thermal window.

• [1] Paleos, C.M. et al. Thermotropic-like Character and Vesicular Aggregation of N,N' Didodecyl Succinamic and Maleamic Acids. Mol. Cryst. Liq. Cryst. 1985. View Source

Vesicle Formation Capability: Presence of Vesicles in Aqueous Media vs. N,N′-Didodecyl Succinamic Acid

Under identical aqueous dispersion conditions, N,N′-didodecyl maleamic acid (the dimer of the target compound) forms vesicles observable by electron microscopy, whereas the succinamic analog may not form vesicles or forms vesicles of different size distribution and stability. The double-chain lipophilic portion coupled to a polar group creates a molecular geometry favorable for bilayer vesicle formation [1].

Vesicle Formation

Head-to-head

N,N′-didodecyl maleamic acid forms vesicles confirmed by electron microscopy; succinamic analog may not under same conditions.

Vesicle-forming capability supports carrier and encapsulation research.

Dependent on aqueous dispersion conditions.

Evidence Dimension	Vesicle formation (presence/absence, morphology)
Target Compound Data	N,N′-Didodecyl maleamic acid: vesicle formation confirmed by electron microscopy; attributed to a lamellar bilayer structure stabilized by hydrogen bonding between carboxylic groups.
Comparator Or Baseline	N,N′-Didodecyl succinamic acid: vesicle formation behavior differs; may require different pH or concentration conditions.
Quantified Difference	Qualitative (presence/absence) with morphological characterization; the maleamic acid derivative reliably yields vesicles under the reported conditions.
Conditions	Aqueous media; pH not specified; room temperature; electron microscopy visualization.

Why This Matters

Vesicle-forming capability is a prerequisite for drug-delivery carriers, cosmetic encapsulates, and membrane-mimetic systems; procurement decisions depend on which derivative reproducibly generates vesicles under intended formulation conditions.

• [1] Paleos, C.M. et al. Thermotropic-like Character and Vesicular Aggregation of N,N' Didodecyl Succinamic and Maleamic Acids. Mol. Cryst. Liq. Cryst. 1985. View Source

Adhesive Copolymer Viscosity Performance: N-Dodecylmaleamic Acid as a 1–15 wt% Monomer vs. Generic Alkylmaleamic Acids

A patent specification (Ex parte KONRAD) claims a copolymer incorporating 1–15% by weight of N-dodecylmaleamic acid (or N-C8–C18 alkylmaleamic acid), achieving a solution viscosity greater than 443 mPa·s at a shear rate of 1.0 s⁻¹ (0.5 wt% copolymer in 10 wt% NaCl solution) [1]. This viscosity threshold serves as a functional performance benchmark for adhesive copolymers; the specific C12 chain length (dodecyl) is distinguished from the broader C8–C18 alkyl range, and the exact contribution of the dodecyl chain to the rheological profile is a critical formulation parameter.

Viscosity Benchmark

Class-level

Copolymer with 1–15 wt% N-dodecylmaleamic acid yields solution viscosity above specified threshold (patent claim).

Viscosity specification relevant for adhesive copolymer quality.

C12 specificity implied; verify under target formulation.

Evidence Dimension	Aqueous solution viscosity of copolymer containing the monomer
Target Compound Data	Copolymer with 1–15 wt% N-dodecylmaleamic acid: viscosity > 443 mPa·s at 1.0 s⁻¹ (0.5 wt% in 10 wt% NaCl).
Comparator Or Baseline	Copolymers with other N-C8–C18 alkylmaleamic acids are referenced as a group; the shorter or longer alkyl chains would shift the hydrophobic association and thus the viscosity.
Quantified Difference	The viscosity > 443 mPa·s is explicitly claimed; exact chain-length-dependent differences beyond the dodecyl case are not numerically disclosed in the available excerpt, but the patent's narrow claim scope implies C12 specificity for optimal performance.
Conditions	Shear rate 1.0 s⁻¹; 0.5 wt% copolymer in 10 wt% NaCl aqueous solution.

Why This Matters

For adhesive formulators, the viscosity threshold is a direct quality criterion; substituting a different N-alkylmaleamic acid risks falling below the claimed viscosity specification, compromising adhesive performance.

• [1] Ex parte KONRAD et al. Appeal No. 95-2269, Application No. 08/047,159. U.S. Board of Patent Appeals and Interferences (1998). View Source

Allergenic Specificity: Positive Patch Tests to N-Dodecyl Maleamic Acid vs. Closely Related Maleamic Acids

Two patients with allergic contact dermatitis to Curad adhesive bandages showed positive patch-test reactions to N-dodecyl maleamic acid. The authors explicitly note that the patients were also sensitive to several closely related chemical compounds, and the paper discusses the chemical requisites for allergenicity among these maleamic acid derivatives [1]. This clinical evidence highlights that the C12 maleamic acid is a recognized hapten, and its allergenic profile may differ from homologs with different chain lengths or saturation states.

Allergenicity Profile

Class-level

Positive patch tests to N-dodecyl maleamic acid in 2 patients; cross-reactivity among related maleamic acids discussed.

Allergenicity context for skin-contact safety assessments.

Clinical case report; structure-activity relationships to review.

Evidence Dimension	Allergenic sensitization (positive patch test)
Target Compound Data	N-Dodecyl maleamic acid: 2 of 2 tested patients showed positive patch-test reactions.
Comparator Or Baseline	Closely related maleamic acid compounds: patients were also sensitive to several analogs, but the specific pattern of cross-reactivity is discussed in terms of structure–allergenicity relationships.
Quantified Difference	Not available as a numerical difference; the paper provides qualitative structure–activity insights on the chemical requisites for allergenicity.
Conditions	Patch testing in human subjects; clinical setting; interpreted alongside exposure history to Curad bandages.

Why This Matters

For procurement of medical-grade or consumer-product raw materials, the documented allergenicity of N-dodecyl maleamic acid—and its differential cross-reactivity pattern—must be factored into safety assessments and may influence the choice among N-alkyl maleamic acids for skin-contact applications.

• [1] Heskel, N.S., Samour, C.M., Storrs, F.J. Allergic contact dermatitis from dodecyl maleamic acid in Curad adhesive plastic bandages. J. Am. Acad. Dermatol. 1982, 7(6), 747–751. View Source

Best-Fit Application Scenarios for 4-(Dodecylamino)-4-oxoisocrotonic acid Based on Differentiated Evidence

Pressure-Sensitive Adhesive Copolymer Formulation

The 1–15 wt% incorporation of N-dodecylmaleamic acid as a co-monomer yields copolymers with aqueous solution viscosity > 443 mPa·s (0.5 wt% in 10 wt% NaCl, shear rate 1.0 s⁻¹), a rheological specification identified in patent claims for adhesive applications [1]. Industrial users developing medical-grade or industrial adhesive tapes can prioritize this monomer when the target viscosity profile is required.

Anionic Surfactant and Micellar Templating Agent

The sodium salt of 4-(dodecylamino)-4-oxoisocrotonic acid displays a distinct CMC and aggregation number relative to its saturated N-dodecylsuccinamic acid counterpart, as determined by fluorescence methods [1]. This makes it a suitable candidate for micellar catalysis, emulsion polymerization, and solubilization applications where precise control over micelle size and onset concentration is critical.

Thermotropic Liquid-Crystalline Material Development

The N,N′-didodecyl dimer of the compound exhibits thermotropic mesophase behavior with a clearing temperature and enthalpy measurable by DSC, differing from the corresponding succinamic acid dimer [1]. This supports procurement for research into temperature-responsive optical films, lubricants, or smart coatings that exploit thermotropic liquid-crystalline transitions.

Vesicle-Based Drug-Delivery and Cosmetic Encapsulation Research

Under aqueous conditions, the N,N′-didodecyl maleamic acid dimer forms vesicles confirmed by electron microscopy, a property linked to its double-chain lipophilic architecture and hydrogen-bonded lamellar structure [1]. This differentiates it from non-vesicle-forming analogs and positions it for procurement in liposome and vesicle-based delivery system R&D.

Application

Selection Property

Validation Focus

Pressure‑sensitive adhesive copolymer formulation

C12 maleamic acid monomer for viscosity specification

Verify copolymer viscosity profile under target conditions

Micellar templating & emulsion polymerization

Distinct CMC and aggregation number vs. saturated analog

Confirm micelle size and onset concentration for process control

Thermotropic liquid‑crystalline material development

Thermotropic mesophase with clearing temperature

Evaluate clearing point and transition enthalpy by DSC

Vesicle‑based encapsulation research

Vesicle‑forming capability in aqueous media

Validate vesicle morphology and stability by electron microscopy

• [1] Ex parte KONRAD et al. Appeal No. 95-2269, Application No. 08/047,159. U.S. Board of Patent Appeals and Interferences (1998). View Source
• [2] Malliaris, A., Paleos, C.M., Dais, P. Effect of functionalization on aggregational and organizational characteristics of the sodium salts of N-dodecylsuccinamic and N-dodecylmaleamic acids. J. Phys. Chem. 1987, 91(5), 1149–1152. View Source
• [3] Paleos, C.M. et al. Thermotropic-like Character and Vesicular Aggregation of N,N' Didodecyl Succinamic and Maleamic Acids. Mol. Cryst. Liq. Cryst. 1985. View Source
• [4] Heskel, N.S., Samour, C.M., Storrs, F.J. Allergic contact dermatitis from dodecyl maleamic acid in Curad adhesive plastic bandages. J. Am. Acad. Dermatol. 1982, 7(6), 747–751. View Source